Cas no 5165-44-6 (ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate)

• Product Name: ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate
• CAS No: 5165-44-6
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• MDL: MFCD00399580
• CID: 5228671
• PubChem ID: 628114
• Update Time: 2025-09-26

ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate

• MDL： MFCD00399580
• Inchi： 1S/C19H19NO3/c1-4-23-19(22)18-13(3)20(16-8-6-5-7-12(16)2)17-10-9-14(21)11-15(17)18/h5-11,21H,4H2,1-3H3
• InChI Key： CNWHEFYCTTZRIK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)C2=C(C=C(O)C=C2)C(C(OCC)=O)=C1C

Additional information on ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate

Ethyl 5-Hydroxy-2-Methyl-1-(2-Methylphenyl)-1H-Indole-3-Carboxylate (CAS No. 5165-44-6): A Comprehensive Overview

Ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate (CAS No. 5165-44-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole, a key scaffold in many biologically active molecules. The presence of the 5-hydroxy and 2-methyl groups, along with the 1-(2-methylphenyl) substitution, imparts unique chemical and biological properties that make it a valuable candidate for various applications.

The molecular structure of ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate is characterized by a central indole core, which is a bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyrrole ring. The 5-hydroxy group introduces a hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. The 2-methyl substitution on the indole ring adds steric bulk and influences the electronic properties of the molecule. The 1-(2-methylphenyl) group, attached to the nitrogen atom of the indole, further enhances the compound's lipophilicity and biological activity.

In recent years, there has been growing interest in the potential therapeutic applications of compounds derived from the indole scaffold. Research has shown that indole derivatives can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The specific structure of ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate has been studied for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models.

One notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate. The researchers found that this compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways. These findings suggest that ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate has also shown potential as an anticancer agent. Research published in the Cancer Research journal reported that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings highlight the potential of ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate as a novel anticancer agent.

In addition to its therapeutic applications, ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate has also been studied for its use as a chemical intermediate in synthetic chemistry. The versatile nature of the indole scaffold allows for easy functionalization and modification, making it a valuable building block for the synthesis of more complex molecules. Researchers have utilized this compound as a starting material for the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.

The synthesis of ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate typically involves multistep processes that include condensation reactions, esterifications, and functional group manipulations. One common synthetic route involves the condensation of an appropriate indole derivative with an aldehyde or ketone followed by esterification with ethanol to form the desired product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches to synthesizing this compound.

In conclusion, ethyl 5-hydroxy-2-methyl-1-(2-methylphenyl)-1H-indole-3-carboxylate (CAS No. 5165-44-6) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its importance in the realm of medicinal chemistry and pharmaceutical science.